Cas no 1003515-12-5 (2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate)

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate is a synthetic organic compound featuring a piperazine core linked to a fluorophenyl group and an esterified thiophene carboxylate moiety. This structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules targeting CNS or receptor-modulated pathways. The fluorophenyl group enhances metabolic stability, while the thiophene carboxylate may contribute to binding affinity in heterocyclic systems. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s purity and synthetic reproducibility are critical for research applications requiring consistent pharmacokinetic or pharmacodynamic profiling.
2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate structure
1003515-12-5 structure
Product Name:2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
CAS No:1003515-12-5
MF:C18H19FN2O3S
MW:362.418466806412
CID:5320669
Update Time:2025-06-15

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • [2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl] 3-methylthiophene-2-carboxylate
    • 2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
    • 2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl 3-methylthiophene-2-carboxylate
    • STL014119
    • Z19758594
    • 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
    • Inchi: 1S/C18H19FN2O3S/c1-13-6-11-25-17(13)18(23)24-12-16(22)21-9-7-20(8-10-21)15-4-2-14(19)3-5-15/h2-6,11H,7-10,12H2,1H3
    • InChI Key: MWZNTIMRAPCALT-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C(=O)OCC(N1CCN(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 477
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.1

2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6609-3978-2μmol
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
2μmol
$57.0 2023-09-07
Life Chemicals
F6609-3978-5μmol
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
5μmol
$63.0 2023-09-07
Life Chemicals
F6609-3978-10μmol
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
10μmol
$69.0 2023-09-07
Life Chemicals
F6609-3978-20μmol
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
20μmol
$79.0 2023-09-07
Life Chemicals
F6609-3978-1mg
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
1mg
$54.0 2023-09-07
Life Chemicals
F6609-3978-2mg
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
2mg
$59.0 2023-09-07
Life Chemicals
F6609-3978-3mg
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
3mg
$63.0 2023-09-07
Life Chemicals
F6609-3978-4mg
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
4mg
$66.0 2023-09-07
Life Chemicals
F6609-3978-5mg
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
5mg
$69.0 2023-09-07
Life Chemicals
F6609-3978-10mg
2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate
1003515-12-5
10mg
$79.0 2023-09-07

Additional information on 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate

Research Briefing on 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate (CAS: 1003515-12-5)

Recent studies on the compound 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate (CAS: 1003515-12-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its pharmacological properties, mechanisms of action, and potential applications in drug development.

The compound, characterized by its unique structural features combining a fluorophenylpiperazine moiety with a methylthiophene carboxylate ester, has been investigated for its affinity towards serotonin and dopamine receptors. Preliminary in vitro studies suggest that it exhibits selective binding to 5-HT1A and D2 receptors, indicating potential applications in neuropsychiatric disorders such as anxiety, depression, and schizophrenia.

Recent pharmacological evaluations have demonstrated that 2-[4-(4-Fluorophenyl)piperazin-1-yl]-2-oxoethyl 3-methylthiophene-2-carboxylate exhibits moderate to high metabolic stability in human liver microsomes, suggesting favorable pharmacokinetic properties. Additionally, in vivo studies in rodent models have shown promising anxiolytic and antipsychotic effects at doses that do not induce significant sedative or motor-impairing side effects.

Structure-activity relationship (SAR) studies have further elucidated the critical role of the 3-methylthiophene-2-carboxylate group in enhancing receptor binding affinity and selectivity. Molecular docking simulations have provided insights into the compound's interaction with receptor binding sites, supporting its potential as a lead compound for further optimization.

Ongoing research is exploring the compound's potential in combination therapies and its efficacy in animal models of neurodegenerative diseases. Future directions include the synthesis of derivatives to improve bioavailability and reduce potential off-target effects, as well as comprehensive toxicological assessments to advance towards clinical trials.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd